3-(3,5-Dichlorophenyl)-1,2-oxazol-5-ol
Description
Compounds with the oxazol-5-ol structure are part of a larger class of organic compounds known as oxazoles. Oxazoles are aromatic compounds containing an oxazole ring, which is a five-membered aromatic heterocycle with one oxygen atom, one nitrogen atom, and three carbon atoms .
Molecular Structure Analysis
The molecular structure of “3-(3,5-Dichlorophenyl)-1,2-oxazol-5-ol” would likely consist of an oxazole ring attached to a phenyl ring at the 3-position. The phenyl ring would have chlorine atoms at the 3 and 5 positions .Chemical Reactions Analysis
Oxazoles can participate in a variety of chemical reactions, including electrophilic and nucleophilic substitutions, depending on the substituents present on the ring . The presence of the dichlorophenyl group might influence the reactivity of the compound.Future Directions
The future directions in the study of “3-(3,5-Dichlorophenyl)-1,2-oxazol-5-ol” would likely depend on the results of initial studies on its synthesis, properties, and potential applications. Given the wide range of uses for oxazole and dichlorophenyl compounds, there could be many possible directions for future research .
Mechanism of Action
Target of Action
Compounds with similar structures, such as 3,5-dichloro-4-(1,1,2,2-tetrafluoroethoxy)aniline, are key intermediates of hexaflumuron , a type of benzoylphenylurea insecticide that inhibits the synthesis of chitin in target pests .
Biochemical Pathways
A compound with a similar structure, n-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, has been reported to significantly affect mycobacterium tuberculosis energetics .
Pharmacokinetics
A compound with a similar structure, 2-(4-amino-3,5-dichlorophenyl)-2-(isopropylamino)ethanol, was found to be excreted unchanged in urine after a single peroral administration at doses of 270 and 540 μg/kg .
Result of Action
Compounds with similar structures have been reported to have significant effects on target organisms .
Action Environment
It is known that environmental factors can significantly influence the action of similar compounds .
properties
IUPAC Name |
3-(3,5-dichlorophenyl)-2H-1,2-oxazol-5-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl2NO2/c10-6-1-5(2-7(11)3-6)8-4-9(13)14-12-8/h1-4,12H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJGROBWZTVALCN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Cl)C2=CC(=O)ON2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,5-Dichlorophenyl)-1,2-oxazol-5-ol | |
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